Cas no 2138231-74-8 (5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine)

5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine is a versatile pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent, hydrazinyl group, and trifluoromethyl moiety—enhance reactivity and selectivity, making it valuable for synthesizing heterocyclic compounds. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, while the hydrazinyl functionality allows for further derivatization via condensation or nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile and stability under standard conditions make it a reliable intermediate for targeted synthesis applications.
5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine structure
2138231-74-8 structure
Product Name:5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine
CAS No:2138231-74-8
MF:C6H6BrF3N4
MW:271.037849903107
CID:5610301
PubChem ID:165486401
Update Time:2025-06-06

5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-843066
    • 2138231-74-8
    • 5-bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine
    • 5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine
    • Inchi: 1S/C6H6BrF3N4/c1-2-3(7)4(14-11)13-5(12-2)6(8,9)10/h11H2,1H3,(H,12,13,14)
    • InChI Key: PMZMGWURTWRKAU-UHFFFAOYSA-N
    • SMILES: BrC1=C(NN)N=C(C(F)(F)F)N=C1C

Computed Properties

  • Exact Mass: 269.97279g/mol
  • Monoisotopic Mass: 269.97279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.8Ų

5-Bromo-4-hydrazinyl-6-methyl-2-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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